Cas no 56012-38-5 ((2-Methyl-1,3-thiazol-5-yl)methanol)

• Product Name: (2-Methyl-1,3-thiazol-5-yl)methanol
• CAS No: 56012-38-5
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD12912988
• CID: 839748
• PubChem ID: 12808792
• Update Time: 2025-04-19

(2-Methyl-1,3-thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-Thiazolemethanol
• (2-Methyl-1,3-thiazol-5-yl)methanol
• (2-methyl-1,3-thiazol-5-yl)-methanol
• (2-methyl-1,3-thiazole-5-yl)methanol
• 2-Methylthiazole-5-methanol
• 5-Thiazolemethanol-2-methyl-
• (2-methylthiazol-5-yl)methanol
• (2-methyl-thiazol-5-yl)-methanol
• 2-methyl-5-(hydroxymethyl)thiazole
• 2-methyl-thiazole-5-methanol
• 4-hydroxymethyl-2-methylthiazole
• 5-(hydroxymethyl)-2-methylthiazole
• AC1Q2P2O
• ANW-70986
• CTK6C4393
• SureCN1107383
• 5-Thiazolemethanol, 2-methyl-
• 5-Hydroxymethyl-2-methylthiazole
• UGNOVENEUBRGNI-UHFFFAOYSA-N
• 8183AB
• NE21732
• AM804044
• AB0090457
• Z1578014219
• DTXSID20510393
• EN300-51639
• BS-12865
• 56012-38-5
• Z608610310
• MFCD12912988
• SY123520
• CS-0152781
• AKOS010160591
• W10514
• SCHEMBL1107383

• MDL： MFCD12912988
• Inchi： 1S/C5H7NOS/c1-4-6-2-5(3-7)8-4/h2,7H,3H2,1H3
• InChI Key： UGNOVENEUBRGNI-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1CO

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles